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Compound of Interest

Compound Name: SR9011

Cat. No.: B610983 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

protocols for researchers, scientists, and drug development professionals handling SR9011.

Adherence to these guidelines is critical for ensuring personnel safety and maintaining

experimental integrity.

Personal Protective Equipment (PPE)
Given that SR9011 is classified with hazard codes H315 (causes skin irritation) and H319

(causes serious eye irritation), a comprehensive PPE strategy is mandatory. The following table

summarizes the required PPE for handling SR9011 in solid and solution forms.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

To provide a robust barrier

against skin contact. The outer

glove should be changed

immediately upon

contamination.

Eye and Face Protection

Safety glasses with side

shields or safety goggles. A

face shield is required when

there is a risk of splashes.

To protect the eyes and face

from accidental splashes of

SR9011 solutions or contact

with the powder.

Body Protection
A laboratory coat with long

sleeves and tight cuffs.

To prevent contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved respirator

is recommended when

handling the powder outside of

a certified chemical fume hood.

To prevent inhalation of

airborne particles.

Operational Plans: From Receipt to Use
A systematic approach to handling SR9011 is crucial to minimize exposure and prevent

contamination. The following workflow outlines the key operational steps.
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Receiving and Storage

Solution Preparation

Experimental Use

Waste Disposal

Receiving

Storage

Inspect container integrity

Weighing (in fume hood)

Dissolving in Solvent

Use appropriate solvent (e.g., DMSO)

In Vitro (Cell Culture) In Vivo (Animal Studies)

Collect Waste

Dispose as Hazardous Waste

Follow institutional guidelines
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Caption: SR9011 Handling Workflow
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Storage
SR9011 should be stored at -20°C in a tightly sealed container.[1]

Experimental Protocols
The following tables provide a summary of common experimental parameters for SR9011.

In Vitro Studies

Parameter Details

Cell Lines HepG2, Microglia, various cancer cell lines

Common Solvents Dimethyl sulfoxide (DMSO)

Typical Concentration 1-10 µM

Incubation Time
Varies depending on the experiment (e.g., 24

hours)

In Vivo Studies (Mice)

Parameter Details

Administration Route Intraperitoneal (i.p.) injection

Vehicle
10% DMSO, 40% PEG300, 5% Tween 80, 45%

Saline

Dosage 50-100 mg/kg

Disposal Plan
SR9011 and any materials contaminated with it must be disposed of as hazardous chemical

waste. Follow all institutional, local, and national regulations for hazardous waste disposal.

Disposal Workflow

Segregation: Keep SR9011 waste separate from other chemical waste streams.
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Containment: Use clearly labeled, leak-proof containers for solid and liquid waste.

Labeling: Label waste containers with "Hazardous Waste" and the full chemical name

"SR9011".

Collection: Arrange for collection by your institution's environmental health and safety (EHS)

department.

Signaling Pathway of SR9011
SR9011 is a synthetic agonist of the nuclear receptors REV-ERBα and REV-ERBβ. These

receptors are key regulators of the circadian clock and metabolism. The primary mechanism of

action of SR9011 involves the repression of the transcription of core clock genes, including

Bmal1 and Clock.

SR9011

REV-ERBα/β

activates

BMAL1/CLOCK Complex

represses transcription of

Metabolic Genes
(e.g., SREBP, FAS)

regulates transcription of

Circadian Clock Genes
(e.g., Per, Cry)

activates transcription of
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Caption: SR9011 Signaling Pathway

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b610983?utm_src=pdf-body
https://www.benchchem.com/product/b610983?utm_src=pdf-body
https://www.benchchem.com/product/b610983?utm_src=pdf-body
https://www.benchchem.com/product/b610983?utm_src=pdf-body
https://www.benchchem.com/product/b610983?utm_src=pdf-body-img
https://www.benchchem.com/product/b610983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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